Cis-(2-methyltetrahydrofuran-3-yl)methanamine hydrochloride

• IUPAC Name: [(2R,3S)-2-methyloxolan-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-5-6(4-7)2-3-8-5;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key: CBCIZPXPVYWVOY-IBTYICNHSA-N
• Canonical SMILES: CC1C(CCO1)CN.Cl
• Isomeric SMILES: C[C@@H]1[C@@H](CCO1)CN.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

Cis-(2-methyltetrahydrofuran-3-yl)methanamine hydrochloride, with the chemical formula C₆H₁₄ClNO , is a compound that belongs to the class of amines. Its IUPAC name is (2R,3S)-2-methyltetrahydrofuran-3-yl)methanamine hydrochloride . The molecular weight of this compound is 151.64 g/mol .

Scientific Research Applications

• Synthesis of Antidepressants : The compound has been implicated in the improved industrial synthesis of sertraline hydrochloride, a potent antidepressant. A novel process utilizing an intermediate that can be easily obtained and reduced to the desired cis-racemic amine showcases a more advantageous method than previously reported processes, ensuring high purity for pharmaceutical applications (Krisztina Vukics et al., 2002).

• Transformation into Methyl cis-3-Aminotetrahydrofuran-2-carboxylates : Research demonstrates a straightforward transformation of cis-azetidin-2-ones into cis-3-aminotetrahydrofuran-2-carboxylates via bicyclic beta-lactams. This transformation represents a significant advancement in the synthesis of complex organic molecules, providing a new pathway for generating valuable compounds in drug design and development (Erika Leemans et al., 2010).

• Stereochemistry and Synthesis of β-Lactams : Further studies highlight the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams and their conversion into methyl cis-3-aminotetrahydrofuran-2-carboxylates. This methodology provides a convenient alternative for preparing compounds that are crucial in drug design, underscoring the importance of cis-(2-methyltetrahydrofuran-3-yl)methanamine hydrochloride in synthesizing structurally complex and biologically significant molecules (Karen Mollet et al., 2012).

Safety and Hazards

Safety information, including handling precautions, toxicity, and potential hazards, can be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer. Researchers and users should follow proper safety protocols when working with this compound.